Cas no 1448074-65-4 (3-2-methoxy-2-(thiophen-3-yl)ethyl-1-(3-phenylpropyl)urea)

• Product Name: 3-2-methoxy-2-(thiophen-3-yl)ethyl-1-(3-phenylpropyl)urea
• CAS No: 1448074-65-4
• MF: C₁₇H₂₂N₂O₂S
• MW: 318.433783054352
• CID: 6142604
• PubChem ID: 71804805
• Update Time: 2025-06-12

3-2-methoxy-2-(thiophen-3-yl)ethyl-1-(3-phenylpropyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-2-methoxy-2-(thiophen-3-yl)ethyl-1-(3-phenylpropyl)urea
• AKOS024557210
• 1-(2-methoxy-2-thiophen-3-ylethyl)-3-(3-phenylpropyl)urea
• 3-[2-METHOXY-2-(THIOPHEN-3-YL)ETHYL]-1-(3-PHENYLPROPYL)UREA
• F6420-0473
• 1-(2-methoxy-2-(thiophen-3-yl)ethyl)-3-(3-phenylpropyl)urea
• 1448074-65-4

• Inchi： 1S/C17H22N2O2S/c1-21-16(15-9-11-22-13-15)12-19-17(20)18-10-5-8-14-6-3-2-4-7-14/h2-4,6-7,9,11,13,16H,5,8,10,12H2,1H3,(H2,18,19,20)
• InChI Key： SWPBCQADZODWAN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(NCCCC1C=CC=CC=1)=O)OC

Computed Properties

• Exact Mass: 318.14019912g/mol
• Monoisotopic Mass: 318.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 78.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3-2-methoxy-2-(thiophen-3-yl)ethyl-1-(3-phenylpropyl)urea

Professional Introduction to Compound with CAS No. 1448074-65-4 and Product Name: 3-2-methoxy-2-(thiophen-3-yl)ethyl-1-(3-phenylpropyl)urea

Compound with the CAS number 1448074-65-4 and the product name 3-2-methoxy-2-(thiophen-3-yl)ethyl-1-(3-phenylpropyl)urea represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural composition, has garnered attention due to its potential applications in drug discovery and therapeutic intervention. The molecular framework of this compound incorporates several key functional groups, including a thiophene ring, a methoxy group, and a phenylpropyl chain, which contribute to its distinctive chemical properties and biological activity.

The thiophene ring is a heterocyclic aromatic compound that is widely recognized for its presence in numerous bioactive molecules. Its incorporation into the structure of compound 1448074-65-4 enhances its binding affinity to specific biological targets, making it a valuable scaffold for developing novel therapeutic agents. Recent studies have highlighted the role of thiophene derivatives in modulating enzyme activity and interacting with cellular receptors, which underscores the compound's potential in addressing various pathological conditions.

The presence of the methoxy group in the molecular structure further contributes to the compound's pharmacological profile. Methoxy-substituted compounds are known to exhibit enhanced metabolic stability and improved bioavailability, which are critical factors in drug development. The methoxy group can also influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. This feature makes compound 1448074-65-4 an attractive candidate for further exploration in medicinal chemistry.

Additionally, the phenylpropyl chain adds another layer of complexity to the compound's structure. This aliphatic side chain can influence both the solubility and lipophilicity of the molecule, which are important parameters in determining its pharmacokinetic properties. The phenylpropyl group is often found in pharmaceutical compounds due to its ability to enhance binding affinity and reduce off-target effects. These characteristics make compound 1448074-65-4 a promising candidate for developing drugs with improved efficacy and safety profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and biological targets. These studies have revealed that compound 1448074-65-4 exhibits high binding affinity to certain enzymes and receptors, suggesting its potential as an inhibitor or modulator of these targets. For instance, preliminary research indicates that this compound may interact with enzymes involved in inflammatory pathways, making it a candidate for developing anti-inflammatory therapies.

The synthesis of 3-2-methoxy-2-(thiophen-3-yl)ethyl-1-(3-phenylpropyl)urea involves a multi-step process that requires precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of key intermediates, such as 2-(thiophen-3-yloxy)ethanol, which is then coupled with 1-(3-chloropropyl)urea under appropriate conditions. The introduction of the methoxy group is achieved through nucleophilic substitution reactions, while the phenylpropyl chain is incorporated via cross-coupling reactions. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluation.

In conclusion, compound with CAS number 1448074-65-4 and product name 3-2-methoxy-2-(thiophen-3-yloxy)ethyl-1-(3-phenoxypropyl)urea represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural composition, characterized by functional groups such as the thiophene ring, methoxy group, and phenylpropyl chain, makes it a promising candidate for developing novel therapeutic agents. Recent studies have highlighted its potential applications in modulating enzyme activity and interacting with cellular receptors, which underscores its importance in drug discovery efforts.